Cas no 544-00-3 (bis(3-methylbutyl)amine)
bis(3-methylbutyl)amine structure
Product Name:bis(3-methylbutyl)amine
bis(3-methylbutyl)amine Chemical and Physical Properties
Names and Identifiers
-
- Diisoamylamine
- Bis(3-methylbutyl)amine~Diisopentylamine
- 3-methyl-N-(3-methylbutyl)butan-1-amine
- Diisopentylamine
- Di-iso-pentylamine = Di-iso-amylamine
- bis(3-methylbutyl)amine
- SCHEMBL40975
- D89688
- Z102766508
- Di-iso-pentylamine = Di-iso-amylamine
- N-Isopentyl-3-methyl-1-butanamine #
- Q26841185
- DIISOAMYLAMINE [MI]
- EINECS 208-856-9
- STR02207
- Di(3-Methylbutyl)amine
- GEO-01115
- FT-0624989
- HY-121288
- N-Isopentyl-3-methyl-1-butanamine, AldrichCPR
- UNII-71L34G463T
- DTXSID1060263
- AI3-35092
- di-iso-amylamine
- SPVVMXMTSODFPU-UHFFFAOYSA-
- isodiamylamine
- N,N-BIS(3-METHYLBUTYL)AMINE
- diisoamylamin
- di-Isopentylamine
- NSC 6261
- CS-0081374
- 71L34G463T
- NSC-6261
- InChI=1/C10H23N/c1-9(2)5-7-11-8-6-10(3)4/h9-11H,5-8H2,1-4H3
- NS00003529
- diisopentyl-amine
- AKOS000119865
- 3-Methyl-N-(3-methylbutyl)-1-butanamine
- NSC6261
- D0613
- EN300-18951
- 544-00-3
- 1-Butanamine, 3-methyl-N-(3-methylbutyl)-
- MFCD00015053
- DB-370042
- butane, 1-isopentylamino-3-methyl-
- butane, 1-isoamylamino-3-methyl-
-
- MDL: MFCD00015053
- Inchi: 1S/C10H23N/c1-9(2)5-7-11-8-6-10(3)4/h9-11H,5-8H2,1-4H3
- InChI Key: SPVVMXMTSODFPU-UHFFFAOYSA-N
- SMILES: N(CCC(C)C)CCC(C)C
- BRN: 1719663
Computed Properties
- Exact Mass: 157.18300
- Monoisotopic Mass: 157.183
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 11
- Rotatable Bond Count: 6
- Complexity: 66.9
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 12A^2
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 3.2
Experimental Properties
- Color/Form: colorless liquid
- Density: 0,767 g/cm3
- Melting Point: -44°C
- Boiling Point: 187°C
- Flash Point: 58°C
- Refractive Index: 1.4230
- Water Partition Coefficient: Soluble in ethanol, ethyl ether and chloroform. Slightly soluble in water.
- PSA: 12.03000
- LogP: 3.05910
- Merck: 3193
- Solubility: Soluble in alcohol \ ether \ chloroform, slightly soluble in water
- Vapor Pressure: 0.6±0.3 mmHg at 25°C
bis(3-methylbutyl)amine Security Information
-
Symbol:
- Prompt:dangerous
- Signal Word:dangerous
- Hazard Statement: H226-H314
- Warning Statement: P210-P233-P240-P241+P242+P243-P260-P264-P280-P301+P330+P331+P310-P303+P361+P353+P310+P363-P304+P340+P310-P305+P351+P338+P310-P370+P378-P403+P235-P405-P501
- Hazardous Material transportation number:2734
- Hazard Category Code: 34
- Safety Instruction: S26-S36/37/39-S45
- Safety Term:3
- Packing Group:II
- Risk Phrases:R34
- Packing Group:II
- Hazard Level:3
- HazardClass:3
- PackingGroup:III
- TSCA:Yes
- Storage Condition:4° CStore…,-4℃Store…Better
bis(3-methylbutyl)amine Customs Data
- HS CODE:2921199090
- Customs Data:
China Customs Code:
2921199090Overview:
2921199090 Other acyclic monoamines and their derivatives and salts.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2921199090 other acyclic monoamines and their derivatives; salts thereof VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
bis(3-methylbutyl)amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | D154175-1g |
bis(3-methylbutyl)amine |
544-00-3 | >97.0%(GC) | 1g |
¥170.90 | 2023-09-03 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | D154175-25g |
bis(3-methylbutyl)amine |
544-00-3 | >97.0%(GC) | 25g |
¥1289.90 | 2023-09-03 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | D154175-5g |
bis(3-methylbutyl)amine |
544-00-3 | >97.0%(GC) | 5g |
¥407.90 | 2023-09-03 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | X75035-5ml |
Diisopentylamine |
544-00-3 | 97% | 5ml |
¥558.0 | 2023-09-05 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | X75035-1ml |
Diisopentylamine |
544-00-3 | 97% | 1ml |
¥178.0 | 2023-09-05 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | D869577-5ml |
Diisoamylamine |
544-00-3 | 97% | 5ml |
736.00 | 2021-05-17 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | BR042-1ml |
bis(3-methylbutyl)amine |
544-00-3 | 97.0%(GC&T) | 1ml |
¥283.0 | 2022-06-10 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | BR042-5ml |
bis(3-methylbutyl)amine |
544-00-3 | 97.0%(GC&T) | 5ml |
¥866.0 | 2022-06-10 | |
| Fluorochem | 050898-25ml |
Diisopentylamine |
544-00-3 | >97.0%(GC)(T) | 25ml |
£365.00 | 2022-03-01 | |
| TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd. | D0613-25ML |
Diisoamylamine |
544-00-3 | >97.0%(GC)(T) | 25ml |
¥2190.00 | 2023-06-14 |
bis(3-methylbutyl)amine Related Literature
-
1. Thermodynamics of proton ionization in dilute aqueous solution. Part XI. pK, ΔH°, and ΔS° values for proton ionization from protonated amines at 25°James J. Christensen,Reed M. Izatt,Donald P. Wrathall,Lee D. Hansen J. Chem. Soc. A 1969 1212
-
2. Organic chemistry
-
3. XL.—The quantitative estimation of hydroxy-, amino-, and imino-derivatives of organic compounds by means of the grignard reagent, and the nature of the changes taking place in solutionHarold Hibbert J. Chem. Soc. Trans. 1912 101 328
544-00-3 (bis(3-methylbutyl)amine) Related Products
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